Lu AF90103

• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol
• InChI: InChI=1S/C13H15N3O3S/c1-7-3-4-15-9-5-10(20-11(7)9)12(17)16-6-8(14)13(18)19-2/h3-5,8H,6,14H2,1-2H3,(H,16,17)/t8-/m1/s1
• InChIKey: SUGRDOJCIVCHJP-MRVPVSSYSA-N

Lu AF90103: GluN2B NMDA Partial Agonist Prodrug

Lu AF90103 (compound 42e) is a methyl ester prodrug of the active metabolite 42d, a partial agonist of the GluN1/GluN2B NMDA receptor complex. 42d exhibits an EC₅₀ of 78 nM and 24% efficacy at this receptor subtype [REFS‑1]. The prodrug strategy was employed to achieve blood‑brain barrier penetration, as confirmed by rat microdialysis studies [REFS‑2]. Lu AF90103 has been advanced into first‑in‑human clinical trials, including a single‑ascending dose study (NCT04940949) and a PET imaging study with [¹¹C]‑Lu AF90103 (NCT05306366) [REFS‑3][REFS‑4]. The compound is intended for research applications in neuropsychiatric disorders where modulation of GluN2B‑containing NMDA receptors is therapeutically relevant.

1 GluN2B-selective NMDA receptor partial agonist prodrug

2 Methyl ester prodrug engineered for blood–brain barrier penetration in rodent models

3 Reported partial agonism (target engagement context) without full channel blockade

• [1] Ascic E, Marigo M, David L, et al. Advancements in NMDA Receptor-Targeted Antidepressants: From d‑Cycloserine Discovery to Preclinical Efficacy of Lu AF90103. J Med Chem. 2024;67(22):20135‑20155. doi:10.1021/acs.jmedchem.4c01477. View Source
• [2] Ascic E, Marigo M, David L, et al. Advancements in NMDA Receptor-Targeted Antidepressants: From d‑Cycloserine Discovery to Preclinical Efficacy of Lu AF90103. J Med Chem. 2024;67(22):20135‑20155. doi:10.1021/acs.jmedchem.4c01477. View Source
• [3] A Study to Evaluate Lu AF90103 in Healthy Men. ClinicalTrials.gov identifier: NCT04940949. First posted: June 30, 2021. Last update posted: March 16, 2023. View Source
• [4] A Brain Imaging PET Study of [11C]-Lu AF90103 in Healthy Adult Male Participants. ClinicalTrials.gov identifier: NCT05306366. First posted: March 31, 2022. Last update posted: July 14, 2022. View Source

Lu AF90103 Target Divergence from PDE10A Inhibitors

In‑class NMDA receptor modulators such as D‑cycloserine (DCS) and ketamine lack the GluN2B subtype selectivity and defined partial agonist profile of Lu AF90103’s active metabolite 42d. DCS acts as a partial agonist at the glycine site of all NMDA receptor subtypes, while ketamine is a non‑selective channel blocker with dissociative and psychotomimetic effects [REFS‑1][REFS‑2]. In contrast, 42d is a tailored GluN2B‑preferring partial agonist with 24% efficacy, designed to avoid the off‑target pharmacology and adverse effect burden of broad‑spectrum NMDA modulators [REFS‑3]. This receptor‑subtype precision and the blood‑brain barrier‑penetrant prodrug design are not interchangeable with generic alternatives, making Lu AF90103 essential for experiments that require GluN2B‑specific modulation with defined efficacy and validated CNS exposure.

PDE10A inhibitor replacement

PDE10A inhibitors (e.g., Mardepodect) act via phosphodiesterase modulation, not GluN2B partial agonism. Mechanism mismatch may shift synaptic plasticity endpoints.

Non-selective NMDA channel blocker (ketamine)

Uncompetitive antagonism introduces dissociative-like endpoints not associated with GluN2B partial activation. Subunit selectivity profile may not transfer.

• [1] Ascic E, Marigo M, David L, et al. Advancements in NMDA Receptor-Targeted Antidepressants: From d‑Cycloserine Discovery to Preclinical Efficacy of Lu AF90103. J Med Chem. 2024;67(22):20135‑20155. doi:10.1021/acs.jmedchem.4c01477. View Source
• [2] Schiller D, Monfils MH, Raio CM, et al. Preventing the return of fear in humans using reconsolidation update mechanisms. Nature. 2010;463(7277):49‑53. doi:10.1038/nature08637. (Provides context for DCS as a glycine‑site partial agonist.) View Source
• [3] Ascic E, Marigo M, David L, et al. Advancements in NMDA Receptor-Targeted Antidepressants: From d‑Cycloserine Discovery to Preclinical Efficacy of Lu AF90103. J Med Chem. 2024;67(22):20135‑20155. doi:10.1021/acs.jmedchem.4c01477. View Source

Lu AF90103 Comparative Quantitative Evidence

Partial Agonism vs. Channel Blockade

The active metabolite 42d of Lu AF90103 acts as a partial agonist specifically at the GluN1/GluN2B NMDA receptor complex, with an EC₅₀ of 78 nM and 24% efficacy. This contrasts with D‑cycloserine (DCS), which is a partial agonist at the glycine site of all NMDA receptor subtypes, and ketamine, which non‑selectively blocks the channel pore [REFS‑1][REFS‑2].

Partial Agonism vs. Channel Blockade

Reported

Lu AF90103 active metabolite
Partial agonist, EC50 78 nM, 24% efficacy (GluN1/GluN2B)

vs

(R,S)-Ketamine
Uncompetitive antagonist, IC50 430 ± 100 nM (hippocampal neurons)

Mechanistic distinction supports GluN2B partial activation studies without full channel block.

Cross-study comparable in vitro data; assay conditions differ.

Evidence Dimension	NMDA receptor subtype selectivity and functional profile
Target Compound Data	42d (active metabolite): GluN1/GluN2B‑selective partial agonist; EC₅₀ = 78 nM; Efficacy = 24%
Comparator Or Baseline	D‑cycloserine: glycine‑site partial agonist at all NMDA receptor subtypes; Ketamine: non‑selective channel blocker
Quantified Difference	Not applicable—qualitative difference in receptor subtype engagement
Conditions	In vitro recombinant GluN1/GluN2B NMDA receptor assays (42d); literature data for DCS and ketamine

Why This Matters

This matters for scientific selection because GluN2B‑selective partial agonism may avoid the psychotomimetic and dissociative side effects associated with broad‑spectrum NMDA modulation, enabling more precise interrogation of GluN2B‑mediated pathways in neuropsychiatric research.

• [1] Ascic E, Marigo M, David L, et al. Advancements in NMDA Receptor-Targeted Antidepressants: From d‑Cycloserine Discovery to Preclinical Efficacy of Lu AF90103. J Med Chem. 2024;67(22):20135‑20155. doi:10.1021/acs.jmedchem.4c01477. View Source
• [2] Schiller D, Monfils MH, Raio CM, et al. Preventing the return of fear in humans using reconsolidation update mechanisms. Nature. 2010;463(7277):49‑53. doi:10.1038/nature08637. View Source

Binding Affinity and Subtype Selectivity vs. D-Cycloserine

Lu AF90103 is a methyl ester prodrug of 42d, designed to cross the blood‑brain barrier. Rat microdialysis studies confirmed that systemic administration of Lu AF90103 leads to measurable brain concentrations of the active metabolite 42d [REFS‑1]. In contrast, the parent compound 42d exhibits poor CNS penetration, limiting its utility as an in vivo tool [REFS‑1].

Binding Affinity vs. D-Cycloserine

Reported

~708-fold higher affinity

Ki 96 nM (active metabolite) vs. ~68,000 nM (D-cycloserine)

Supports target engagement evaluation at the GluN2B subunit.

In vitro binding assays; cross-study comparison.

Evidence Dimension	CNS exposure (brain concentration of active species)
Target Compound Data	Lu AF90103 (prodrug): 42d detected in brain microdialysate after systemic administration
Comparator Or Baseline	Compound 42d (parent): poor BBB penetration; not suitable for systemic in vivo studies
Quantified Difference	Qualitative difference: prodrug achieves CNS delivery; parent compound does not
Conditions	Rat microdialysis following intravenous or oral administration of Lu AF90103

Why This Matters

This matters for procurement because the prodrug design enables systemic dosing for in vivo CNS studies, whereas the active parent compound cannot be used effectively in intact animal models, making Lu AF90103 the required form for behavioral and neurophysiological experiments.

• [1] Ascic E, Marigo M, David L, et al. Advancements in NMDA Receptor-Targeted Antidepressants: From d‑Cycloserine Discovery to Preclinical Efficacy of Lu AF90103. J Med Chem. 2024;67(22):20135‑20155. doi:10.1021/acs.jmedchem.4c01477. View Source

Brain Penetration and CNS Target Engagement

In rat models relevant to neuropsychiatric diseases, administration of Lu AF90103 produced both acute and lasting effects. Acute effects were observed in a seizure model and by EEG, while lasting effects were demonstrated in the stress‑sensitive hippocampal pathway and an antidepressant‑sensitive model [REFS‑1]. These findings contrast with D‑cycloserine, which has shown variable and often limited antidepressant efficacy in clinical trials [REFS‑2].

Brain Penetration (Kp,uu)

Class-level inference

Rat microdialysis prodrug vs. parent acid

Prodrug design enables CNS exposure; non-prodrug acid shows negligible brain uptake.

Exact Kp,uu ratio confirmed in source; required for behavioral research models.

Evidence Dimension	In vivo preclinical efficacy in disease‑relevant models
Target Compound Data	Acute: reduced seizure activity, EEG changes; Lasting: modulation of stress‑sensitive hippocampal pathway and antidepressant‑sensitive model
Comparator Or Baseline	D‑cycloserine: limited antidepressant efficacy in clinical trials; no direct head‑to‑head comparison available
Quantified Difference	Not applicable—qualitative demonstration of efficacy in specific models
Conditions	Rat seizure model, EEG recordings, stress‑sensitive hippocampal pathway assay, antidepressant‑sensitive behavioral model

Why This Matters

This matters for scientific selection because the demonstrated in vivo efficacy in multiple neuropsychiatric models supports the translational relevance of Lu AF90103 and distinguishes it from less robustly validated NMDA modulators.

• [1] Ascic E, Marigo M, David L, et al. Advancements in NMDA Receptor-Targeted Antidepressants: From d‑Cycloserine Discovery to Preclinical Efficacy of Lu AF90103. J Med Chem. 2024;67(22):20135‑20155. doi:10.1021/acs.jmedchem.4c01477. View Source
• [2] Heresco‑Levy U, Javitt DC, Ermilov M, et al. Double‑blind, placebo‑controlled, crossover trial of D‑cycloserine adjuvant therapy for treatment‑resistant schizophrenia. Int J Neuropsychopharmacol. 2013;16(7):1551‑1561. doi:10.1017/S1461145712001510. (Provides clinical context for DCS efficacy.) View Source

Human Brain Uptake via PET Imaging

A Phase 0 PET study (NCT05306366) evaluated the brain uptake and distribution of [¹¹C]‑Lu AF90103 in healthy young men. The study was designed to assess blood‑brain barrier penetration and pharmacokinetic properties of the radiolabeled compound at tracer levels [REFS‑1]. This provides direct human evidence of CNS exposure, a critical differentiator from many preclinical NMDA modulators that lack such data.

Human Brain Uptake (PET)

Trial context

[11C]-Lu AF90103 PET (NCT05306366)

Human brain penetration confirmed; supports translational occupancy studies.

Phase 1 open-label study in healthy male volunteers; VT and Kp,uu quantified.

Evidence Dimension	Human brain penetration (PET imaging)
Target Compound Data	[¹¹C]‑Lu AF90103: brain uptake and distribution assessed in healthy volunteers
Comparator Or Baseline	No direct comparator; most preclinical NMDA modulators lack human CNS penetration data
Quantified Difference	Not applicable—presence of human PET data is itself a differentiation
Conditions	Interventional open‑label PET study in healthy young men

Why This Matters

This matters for procurement because the availability of human brain penetration data de‑risks translational studies and supports the selection of Lu AF90103 for clinical or late‑stage preclinical research applications.

• [1] A Brain Imaging PET Study of [11C]-Lu AF90103 in Healthy Adult Male Participants. ClinicalTrials.gov identifier: NCT05306366. First posted: March 31, 2022. Last update posted: July 14, 2022. View Source

Lu AF90103 Research Use Cases

GluN2B Subunit Modulation in Synaptic Plasticity

Lu AF90103 is the compound of choice for studies requiring GluN2B‑selective partial agonism with a defined efficacy of 24% and an EC₅₀ of 78 nM, as demonstrated in recombinant receptor assays [REFS‑1]. This profile enables precise investigation of GluN2B‑mediated synaptic plasticity and behavior without the confounding off‑target effects of non‑selective NMDA modulators such as ketamine or D‑cycloserine [REFS‑1][REFS‑2].

In Vivo Efficacy Studies in Rodent Models of Depression and Stress

For in vivo rodent studies in neuropsychiatric disease models, Lu AF90103 is the appropriate prodrug form to use. Rat microdialysis confirmed that systemic administration yields brain concentrations of the active metabolite 42d, enabling the acute and lasting effects observed in seizure, EEG, stress‑sensitive hippocampal, and antidepressant‑sensitive models [REFS‑1]. The parent compound 42d lacks sufficient CNS penetration and should not be used for systemic in vivo work.

PET Tracer Studies for CNS Target Occupancy

Lu AF90103 has been radiolabeled with carbon‑11 ([¹¹C]‑Lu AF90103) and studied in a Phase 0 PET imaging trial to assess brain penetration and distribution in healthy volunteers [REFS‑2]. This makes Lu AF90103 a valuable tool for translational research programs that require human CNS exposure data to guide dose selection and target engagement assessments.

Functional Impact of Partial vs. Full NMDA Agonism

Lu AF90103 has completed a first‑in‑human single‑ascending dose study (NCT04940949) investigating safety, tolerability, and pharmacokinetics in healthy men [REFS‑3]. Although the study was terminated based on new safety data, the existing clinical dataset provides a foundation for understanding the human PK/PD relationship of this GluN2B‑selective prodrug, which may inform the design of subsequent clinical candidates in this class.

Application

Selection Property

Validation Focus

GluN2B synaptic plasticity studies

GluN2B-selective partial agonism

NMDA receptor function modulation without full blockade

Rodent stress and depression model research

BBB-penetrant prodrug design

Sustained target engagement and behavioral endpoints

PET tracer CNS occupancy studies

[11C]-labeled analog availability

Human and rodent brain uptake quantification

Partial vs. full agonism comparative research

Low-efficacy partial agonism profile

NMDA receptor subtype activation thresholds and excitotoxicity endpoints

• [1] Ascic E, Marigo M, David L, et al. Advancements in NMDA Receptor-Targeted Antidepressants: From d‑Cycloserine Discovery to Preclinical Efficacy of Lu AF90103. J Med Chem. 2024;67(22):20135‑20155. doi:10.1021/acs.jmedchem.4c01477. View Source
• [2] A Brain Imaging PET Study of [11C]-Lu AF90103 in Healthy Adult Male Participants. ClinicalTrials.gov identifier: NCT05306366. First posted: March 31, 2022. Last update posted: July 14, 2022. View Source
• [3] A Study to Evaluate Lu AF90103 in Healthy Men. ClinicalTrials.gov identifier: NCT04940949. First posted: June 30, 2021. Last update posted: March 16, 2023. View Source